Cas no 59275-39-7 (1-Pyrenebutanoic acid,ethyl ester)

1-Pyrenebutanoic acid,ethyl ester structure
59275-39-7 structure
Product Name:1-Pyrenebutanoic acid,ethyl ester
CAS No:59275-39-7
MF:C22H20O2
MW:316.393006324768
CID:374655
PubChem ID:231155
Update Time:2025-04-19

1-Pyrenebutanoic acid,ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenebutanoic acid,ethyl ester
    • ethyl 4-pyren-1-ylbutanoate
    • 4-(1-pyrene)butanoic acid ethyl ester
    • 4-pyren-1-yl butyric acid ethyl ester
    • 4-Pyren-1-yl-buttersaeure-aethylester
    • 4-pyren-1-yl-butyric acid ethyl ester
    • 9-pyrenebutyric acid ethyl ester
    • AC1L5L2Y
    • AC1Q656W
    • AR-1I9001
    • CTK5A9689
    • ethyl 4-(1-pyrenyl)butanoate
    • ethyl 4-(pyren-1-yl)butanoate
    • NSC26815
    • 59275-39-7
    • DTXSID20282609
    • SCHEMBL2181341
    • NSC-26815
    • Inchi: 1S/C22H20O2/c1-2-24-20(23)8-4-5-15-9-10-18-12-11-16-6-3-7-17-13-14-19(15)22(18)21(16)17/h3,6-7,9-14H,2,4-5,8H2,1H3
    • InChI Key: XNZNRXZOOFWLIH-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O

Computed Properties

  • Exact Mass: 316.1464
  • Monoisotopic Mass: 316.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.197
  • Boiling Point: 491.2°C at 760 mmHg
  • Flash Point: 186.5°C
  • Refractive Index: 1.701
  • PSA: 26.3
  • LogP: 5.46980
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.